Cas no 252642-41-4 ((4R)-4-hydroxy-1-methyl-pyrrolidin-2-one)

• Product Name: (4R)-4-hydroxy-1-methyl-pyrrolidin-2-one
• CAS No: 252642-41-4
• MF: C₅H₉NO₂
• MW: 115.130461454391
• MDL: MFCD19690593
• CID: 1109834
• PubChem ID: 58967513
• Update Time: 2025-10-27

(4R)-4-hydroxy-1-methyl-pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• (4R)-4-hydroxy-1-methyl-2-Pyrrolidinone
• (4R)-4-hydroxy-1-methyl-pyrrolidin-2-one
• (4R)-4-HYDROXY-1-METHYLPYRROLIDIN-2-ONE
• (R)-4-HYDROXY-1-METHYLPYRROLIDIN-2-ONE
• EN300-266620
• SCHEMBL7901387
• AT19112
• 252642-41-4

• MDL： MFCD19690593
• Inchi： 1S/C5H9NO2/c1-6-3-4(7)2-5(6)8/h4,7H,2-3H2,1H3/t4-/m1/s1
• InChI Key： YRVPVSMWSPGZSV-SCSAIBSYSA-N
• SMILES： O[C@@H]1CC(N(C)C1)=O

Computed Properties

• Exact Mass: 115.063328530g/mol
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on (4R)-4-hydroxy-1-methyl-pyrrolidin-2-one

(4R)-4-Hydroxy-1-Methyl-Pyrrolidin-2-One: A Comprehensive Overview

The compound with CAS No 252642-41-4, commonly referred to as (4R)-4-hydroxy-1-methyl-pyrrolidin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidinones, which are five-membered lactams with a hydroxyl group at the 4-position and a methyl group at the 1-position. The stereochemistry at the 4R position is crucial, as it influences the compound's physical properties, biological activity, and synthetic applications.

Recent studies have highlighted the potential of (4R)-4-hydroxy-1-methyl-pyrrolidin-2-one as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The compound's unique structure allows for facile modifications, making it an ideal building block for drug discovery efforts. Its ability to form stable amide bonds and participate in various cyclization reactions has further cemented its importance in medicinal chemistry.

In terms of synthesis, (4R)-4-hydroxy-1-methyl-pyrrolidin-2-one can be prepared through a variety of methods, including ring-closing reactions and enzymatic catalysis. One notable approach involves the use of recombinant enzymes to achieve high enantioselectivity, ensuring the formation of the desired 4R configuration. This method not only enhances yield but also minimizes environmental impact, aligning with current green chemistry principles.

The biological activity of (4R)-4-hydroxy-1-methyl-pyrrolidin-2-one has been extensively studied. In vitro assays have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its utility in treating conditions such as diabetes and neurodegenerative diseases. Additionally, preclinical studies have shown promising results in reducing inflammation and oxidative stress, further underscoring its therapeutic potential.

From an analytical standpoint, the characterization of (4R)-4-hydroxy-1-methyl-pyrrolidin-2-one relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide critical insights into the compound's molecular structure and purity, ensuring its suitability for both research and commercial applications.

In conclusion, (4R)-4-hydroxy-1-methyl-pyrrolidin-2-one stands out as a versatile and valuable compound in contemporary chemical research. Its unique properties, coupled with recent advancements in synthesis and application, position it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is likely to pave the way for groundbreaking discoveries in medicine and beyond.